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Compound of Interest

Compound Name: Ykl-5-124

Cat. No.: B15588377 Get Quote

Essential Safety and Handling Guide for Ykl-5-
124
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Ykl-5-124, a potent and selective CDK7 inhibitor.

This document provides immediate, essential safety protocols and logistical information to

ensure the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Handling
While Ykl-5-124 is not classified as a hazardous substance according to EC Directives

67/548/EEC, 1999/45/EC, or 1272/2008, adherence to standard laboratory safety protocols is

essential to minimize exposure and ensure a safe working environment.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection Safety Glasses
Must be worn at all times when

handling the compound.

Hand Protection Nitrile Gloves
Chemically resistant gloves

should be worn.

Body Protection Laboratory Coat
A standard lab coat is required

to prevent skin contact.

Respiratory Fume Hood

All handling of the solid

compound and preparation of

solutions should be conducted

in a chemical fume hood.[1]

Handling Procedures:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with skin and eyes.[1]

Ensure adequate ventilation in the handling area.[1]

Wash hands thoroughly after handling.

Emergency Procedures
In the event of exposure, follow these first-aid measures:
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Exposure Route First-Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[1]

Skin Contact
Wash the affected area with soap and water.

Remove contaminated clothing.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes. Seek medical

attention.[1]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[1]

Storage and Disposal
Storage:

Store Ykl-5-124 at -20°C for long-term stability.[2]

Disposal:

Dispose of Ykl-5-124 and its containers in accordance with local, state, and federal

regulations.

It is recommended to dissolve or mix the compound with a combustible solvent and burn it in

a chemical incinerator equipped with an afterburner and scrubber.

Physicochemical and Biological Data
The following tables summarize the key physicochemical and biological properties of Ykl-5-
124.

Physicochemical Properties:
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Property Value

Molecular Weight 515.62 g/mol [2]

Formula C₂₈H₃₃N₇O₃[2]

CAS Number 1957203-01-8

Purity ≥95% (HPLC)

Solubility Soluble in DMSO and ethanol[2]

Biological Activity:

Target IC₅₀ (nM)

CDK7/Mat1/CycH 9.7[3][4]

CDK7 53.5[3]

CDK2 1300[4]

CDK9 3020[4]

Experimental Workflow: Handling and Preparation
of Ykl-5-124
The following diagram outlines the standard operational workflow for the safe handling and

preparation of Ykl-5-124 solutions.
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Preparation Phase

Handling Phase

Cleanup and Disposal Phase

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Safety Glasses)

Verify Fume Hood is Operational

Gather all necessary materials
(Ykl-5-124, solvent, vials, etc.)

Weigh the required amount of Ykl-5-124
inside the fume hood

Proceed to handling

Add solvent to the vial to dissolve the compound

Vortex or sonicate to ensure complete dissolution

Wipe down the work area in the fume hood

Proceed to cleanup

Properly label and store the stock solution at -20°C

Dispose of contaminated materials
(e.g., weigh boats, pipette tips) in designated waste

Doff PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ykl-5-124.
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Mechanism of Action: CDK7 Inhibition Signaling
Pathway
Ykl-5-124 is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7). CDK7 is a

key component of the CDK-activating kinase (CAK) complex and the general transcription

factor TFIIH. By inhibiting CDK7, Ykl-5-124 affects both cell cycle progression and

transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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